Cas no 2171901-75-8 (2-(1-Hydroxy-3,3-dimethylcyclohexyl)-3-methoxy-2-methylpropanoic acid)

2-(1-Hydroxy-3,3-dimethylcyclohexyl)-3-methoxy-2-methylpropanoic acid is a specialized cyclohexyl derivative featuring a hydroxy group at the 1-position and a methoxy-substituted propanoic acid moiety. Its unique sterically hindered structure enhances stability, making it suitable for applications requiring controlled reactivity. The compound’s functional groups, including the hydroxyl and carboxylic acid, offer versatile modification potential for synthetic intermediates or chiral building blocks in pharmaceutical and fine chemical synthesis. The dimethylcyclohexyl backbone contributes to lipophilicity, which may be advantageous in formulations requiring controlled solubility. This compound is particularly valuable in research settings where precise steric and electronic tuning of molecular properties is critical.
2-(1-Hydroxy-3,3-dimethylcyclohexyl)-3-methoxy-2-methylpropanoic acid structure
2171901-75-8 structure
Product Name:2-(1-Hydroxy-3,3-dimethylcyclohexyl)-3-methoxy-2-methylpropanoic acid
CAS No:2171901-75-8
MF:C13H24O4
MW:244.327264785767
CID:5567229
PubChem ID:165595042
Update Time:2025-06-09

2-(1-Hydroxy-3,3-dimethylcyclohexyl)-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1633205
    • 2-(1-hydroxy-3,3-dimethylcyclohexyl)-3-methoxy-2-methylpropanoic acid
    • 2171901-75-8
    • 2-(1-Hydroxy-3,3-dimethylcyclohexyl)-3-methoxy-2-methylpropanoic acid
    • Inchi: 1S/C13H24O4/c1-11(2)6-5-7-13(16,8-11)12(3,9-17-4)10(14)15/h16H,5-9H2,1-4H3,(H,14,15)
    • InChI Key: KBUPSCDHYVLELF-UHFFFAOYSA-N
    • SMILES: OC1(CCCC(C)(C)C1)C(C(=O)O)(C)COC

Computed Properties

  • Exact Mass: 244.16745924g/mol
  • Monoisotopic Mass: 244.16745924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.8Ų

2-(1-Hydroxy-3,3-dimethylcyclohexyl)-3-methoxy-2-methylpropanoic acid Pricemore >>

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Additional information on 2-(1-Hydroxy-3,3-dimethylcyclohexyl)-3-methoxy-2-methylpropanoic acid

Comprehensive Analysis of 2-(1-Hydroxy-3,3-dimethylcyclohexyl)-3-methoxy-2-methylpropanoic acid (CAS No. 2171901-75-8)

The compound 2-(1-Hydroxy-3,3-dimethylcyclohexyl)-3-methoxy-2-methylpropanoic acid (CAS No. 2171901-75-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a hydroxycyclohexyl moiety, a methoxy substituent, and a methylpropanoic acid backbone. These features make it a subject of interest in pharmaceutical research, fragrance formulation, and advanced material science. The compound's cyclohexyl ring and ester-like properties contribute to its potential applications in controlled-release drug delivery systems and biodegradable polymers.

In recent years, the demand for sustainable chemicals and bio-based intermediates has surged, aligning with global trends toward green chemistry. Researchers are exploring derivatives of 2-(1-Hydroxy-3,3-dimethylcyclohexyl)-3-methoxy-2-methylpropanoic acid for their low environmental impact and compatibility with enzymatic synthesis. Its sterically hindered structure also offers advantages in stabilizing reactive intermediates, a topic frequently searched in AI-driven drug discovery platforms. Questions like "How do bulky substituents affect chemical stability?" or "What are the applications of cyclohexyl derivatives in cosmetics?" reflect user curiosity tied to this compound.

From a synthetic perspective, the methoxy-methylpropanoic acid segment enables versatile modifications, such as esterification or amidation, which are critical for tailoring solubility and bioavailability. Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed to characterize this compound, addressing another frequent query: "How to analyze complex cyclohexyl-based acids?" The CAS No. 2171901-75-8 serves as a pivotal identifier for regulatory compliance and patent literature searches, emphasizing its industrial relevance.

Beyond lab-scale applications, this compound's hydrophilic-lipophilic balance (HLB) makes it a candidate for emulsifiers in agrochemicals or personal care products. Discussions on forums often link such molecules to "next-generation excipients" or "non-toxic plasticizers," underscoring its cross-industry appeal. Future research may focus on optimizing its stereoselective synthesis to meet the growing demand for chiral building blocks in asymmetric catalysis—a hot topic in academic and industrial circles alike.

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